Cas no 1192037-17-4 (Chisonimbolinin C)

• Product Name: Chisonimbolinin C
• CAS No: 1192037-17-4
• MF: C₃₇H₅₀O₁₀
• MW: 654.786912441254
• CID: 6766648
• Update Time: 2024-03-03

Chisonimbolinin C Chemical and Physical Properties

Names and Identifiers

• (-)-Chisonimbolinin C
• Chisonimbolinin C

• Inchi： 1S/C37H50O10/c1-10-19(4)33(40)47-32-30-31-35(6,17-44-30)26(46-27(39)13-18(2)3)16-25(38)36(31,7)24-15-28(42-9)45-23-14-22(21-11-12-43-34(21)41)20(5)29(23)37(24,32)8/h10-13,21-26,28,30-32,38H,14-17H2,1-9H3/b19-10+/t21-,22+,23-,24+,25-,26+,28+,30+,31-,32+,35+,36-,37+/m0/s1
• InChI Key： SRCLLHIVESVQMA-CVLJFCCASA-N
• SMILES： [C@]12([C@H](OC(/C(/C)=C/C)=O)[C@@H]3OC[C@]4([C@H]3[C@@]([C@@H](O)C[C@H]4OC(/C=C(\C)/C)=O)(C)[C@H]1C[C@H](OC)O[C@H]1C[C@@H]([C@@H]3C=COC3=O)C(C)=C12)C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 47
• XLogP3: 3.346

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives